Cas no 4392-45-4 (N-cyanobenzenesulfonamide)

• Product Name: N-cyanobenzenesulfonamide
• CAS No: 4392-45-4
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• CID: 929242
• PubChem ID: 269655
• Update Time: 2025-04-19

N-cyanobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyanobenzenesulfonamide
• DTXSID40963145
• NSC111105
• 4392-45-4
• Benzenesulfonamide,n-cyano-
• SCHEMBL299247
• DS-010304
• N-phenylsulfonylcyanamide
• NSC-111105

• Inchi： 1S/C7H6N2O2S/c8-6-9-12(10,11)7-4-2-1-3-5-7/h1-5,9H
• InChI Key： XWKAGDYOTYFYPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC#N)(=O)=O

Computed Properties

• Exact Mass: 182.01508
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 69.96